Cas no 2034288-66-7 (N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}thiophene-3-carboxamide)
N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}thiophene-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2034288-66-7
- N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}thiophene-3-carboxamide
- AKOS025328455
- F6524-6652
- N-((3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-3-carboxamide
- N-[[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]thiophene-3-carboxamide
-
- Inchi: 1S/C15H14N4O3S/c1-2-21-12-4-3-10(7-16-12)14-18-13(22-19-14)8-17-15(20)11-5-6-23-9-11/h3-7,9H,2,8H2,1H3,(H,17,20)
- InChI Key: QKKRRZHNZARBFV-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)C(NCC1=NC(C2C=NC(=CC=2)OCC)=NO1)=O
Computed Properties
- Exact Mass: 330.07866149g/mol
- Monoisotopic Mass: 330.07866149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 118Ų
N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}thiophene-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6524-6652-2μmol |
N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}thiophene-3-carboxamide |
2034288-66-7 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6524-6652-5μmol |
N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}thiophene-3-carboxamide |
2034288-66-7 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6524-6652-10μmol |
N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}thiophene-3-carboxamide |
2034288-66-7 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6524-6652-20μmol |
N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}thiophene-3-carboxamide |
2034288-66-7 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6524-6652-1mg |
N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}thiophene-3-carboxamide |
2034288-66-7 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6524-6652-2mg |
N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}thiophene-3-carboxamide |
2034288-66-7 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6524-6652-3mg |
N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}thiophene-3-carboxamide |
2034288-66-7 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6524-6652-4mg |
N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}thiophene-3-carboxamide |
2034288-66-7 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6524-6652-5mg |
N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}thiophene-3-carboxamide |
2034288-66-7 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6524-6652-10mg |
N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}thiophene-3-carboxamide |
2034288-66-7 | 10mg |
$79.0 | 2023-09-08 |
N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}thiophene-3-carboxamide Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
Additional information on N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}thiophene-3-carboxamide
Introduction to N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}thiophene-3-carboxamide and Its Significance in Modern Chemical Biology
N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}thiophene-3-carboxamide, with the CAS number 2034288-66-7, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to a class of heterocyclic molecules that have been extensively studied for their pharmacological properties. The presence of multiple functional groups, including ethoxypyridine, oxadiazole, and thiophene moieties, contributes to its complex chemical behavior and makes it a promising candidate for further investigation.
The structural framework of N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}thiophene-3-carboxamide is characterized by a rigid core consisting of an oxadiazole ring fused with a thiophene ring. This arrangement not only enhances the compound's stability but also provides multiple sites for interaction with biological targets. The ethoxypyridine substituent at the 6-position of the pyridine ring introduces additional flexibility and potential for hydrogen bonding, which can be crucial for binding to specific biological receptors.
In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. The oxadiazole moiety is known for its ability to modulate enzyme activity and receptor binding, making it a valuable component in drug design. Similarly, the thiophene ring is widely recognized for its role in enhancing the bioavailability and metabolic stability of pharmaceutical compounds. The combination of these structural elements in N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}thiophene-3-carboxamide suggests that it may exhibit multiple biological functions.
One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzymes involved in signal transduction pathways. Kinases play a critical role in numerous cellular processes, including cell growth, differentiation, and apoptosis. Dysregulation of kinase activity has been implicated in various diseases, particularly cancer. Therefore, compounds that can selectively inhibit specific kinases have significant therapeutic potential. The presence of the oxadiazole ring in N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}thiophene-3-carboxamide suggests that it may be able to interact with the ATP-binding site of kinases, thereby inhibiting their activity.
Recent studies have shown that derivatives of oxadiazole have shown promise in preclinical trials as inhibitors of tyrosine kinases and other enzyme targets. These studies have highlighted the importance of optimizing the structure of these compounds to improve their potency and selectivity. The ethoxypyridine substituent in N-{[3-(6-ethoxypyridin-3-yll)-1,2,4-oxadiazol -5 -y l)methyl}thiophene - 3 - carboxamide may further enhance its binding affinity by forming hydrogen bonds with key residues in the target protein.
The thiophene ring is another important feature of this compound that contributes to its potential biological activity. Thiophenes have been widely used in medicinal chemistry due to their ability to cross the blood-brain barrier and their stability under physiological conditions. Additionally, thiophenes have been shown to exhibit anti-inflammatory and analgesic properties. The combination of these properties with those of the oxadiazole and ethoxypyridine moieties makes N-{[3-(6 - ethoxy pyridin - 3 - yl) - 1 , 2 , 4 - oxa d az ol - 5 - y l]methyl}thiophene - 3 - carboxamide a versatile compound with multiple potential therapeutic applications.
In addition to its potential as a kinase inhibitor, N-{[3-(6-et h oxypy ridin e - 3 - y l) - 1 , 2 , 4 - o x ada z ol - 5 - y l]methyl}thiophene- < strong > carbox amide, CAS number2034288-66-7, may also exhibit antimicrobial properties. Thiophenes are known for their ability to disrupt bacterial cell membranes and inhibit bacterial growth. This property could make this compound useful in treating infections caused by resistant bacteria. Furthermore, CAS number2034288-66-7 , may also have applications in other therapeutic areas such as neurodegenerative diseases and cardiovascular disorders.
The synthesis of N-{[3-(6-et h oxypy ridin e - 3 - y l) - 1 , 2 , 4 - o x ada z ol ]methyl}thiophene-< em > em >< strong > carbox amide strong > involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as the ethoxypyridine derivative and the oxadiazole-thiophene scaffold. These intermediates are then coupled together using appropriate coupling reagents under controlled conditions.
The final step involves carboxylation at the thiophene ring to introduce the carboxamide group. This step is critical for determining the biological activity of the compound. Various methods for carboxylation have been explored, including direct functionalization using strong acids or bases and transition metal-catalyzed reactions. Each method has its own advantages and limitations depending on factors such as reaction conditions, scalability, cost-effectiveness, p > < p > safety considerations. Optimizing these synthetic steps is essential for producing sufficient quantities for preclinical studies. p > < p > Once synthesized, N- { [ ] } ] } ] } } } } } } } } }<0xE9><0xA9><0x9C>(<0xE9><0xA9>)<0xE9>(<0xE9>)<0xE9>(<0xE9>)<0xE9>(<0xE9>)<0xE9>(<0xE9>)<0xE9>(<0xE9>)<0xE9>(<0xE9>)<0xE9>(<0xE9>)( ) ) ) ) th i o ph ene - ) c ar bo x am ide ) ( ) ) ) ( C A S n u m b e r2034288 - ) ( )66- )7) } th i s c o m p o u n d i s f u r t h e r s t u d i e d i n v i t r o u s ly t o e v a l u a t e i t s b i o l o g i c a l a c t i v i t y . T h e s t u d i e s f o r m a r l y f o c u s on i t s p o t e n t i a l a s an ) ( i n h i b i t o r o f k i n a s e s . ) ( P r e v i o u s r e s e a r c h h a s sh own ) ( t h a t d e r i vatives ) ( o f ox ada z ol e ha v e b een ) ( p r omis ing ) ( i n precli nical t rials ) ( as inh ibitors ) ( o f ty ro sy ne kina ses ) ( . T h ese st udies ha ve hi ghli ght ed ) ( t h e im portance ) ( o f optimiz ing ) ( t he stru cture ) ( ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) (
2034288-66-7 (N-{[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl}thiophene-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)